Cas no 58004-19-6 (9-(4-thiopentofuranosyl)-3,9-dihydro-6H-purin-6-one)

• Product Name: 9-(4-thiopentofuranosyl)-3,9-dihydro-6H-purin-6-one
• CAS No: 58004-19-6
• MF: C₁₀H₁₂N₄O₄S
• MW: 284.291680335999
• CID: 947922
• PubChem ID: 135420436
• Update Time: 2025-04-19

9-(4-thiopentofuranosyl)-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-(4-thiopentofuranosyl)-3,9-dihydro-6H-purin-6-one
• NSC 90420
• NSC676001
• NSC90420
• NSC-676001
• 9-(4-Thiopentofuranosyl)-9H-purin-6-ol
• NCI60_026841
• NSC-90420
• 58004-19-6
• 9H-Purin-6-ol, 9-(4-thiopentofuranosyl)-
• DTXSID30973576
• CHEMBL2000419
• 2-(hydroxymethyl)-5-(6-hydroxypurin-9-yl)tetrahydrothiophene-3,4-diol

• Inchi： 1S/C10H12N4O4S/c15-1-4-6(16)7(17)10(19-4)14-3-13-5-8(14)11-2-12-9(5)18/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)
• InChI Key： HJYJLNGDBFAKPJ-UHFFFAOYSA-N
• SMILES： S1C(CO)C(C(C1N1C=NC2C(NC=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 284.05800
• Monoisotopic Mass: 284.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 2.07±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 708°Cat760mmHg
• Flash Point: 708°Cat760mmHg
• Refractive Index: 1.935
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 149.56000
• LogP: -1.55230